4-Chlorophenethyl iodide

• IUPAC Name: 1-chloro-4-(2-iodoethyl)benzene
• InChI: InChI=1S/C8H8ClI/c9-8-3-1-7(2-4-8)5-6-10/h1-4H,5-6H2
• InChI Key: ZDZQMINKLUECNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCI)Cl
• Molecular Formula: C8H8ClI
• Molecular Weight: 266.50 g/mol

Description

4-Chlorophenethyl iodide is a useful research compound. Its molecular formula is C8H8ClI and its molecular weight is 266.50 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of O-phenylene phosphorochloridite (10.12 g, 58 mmol) and pyridine (4.6 g, 58 mmol) in diethyl ether (200 mL) is cooled to 0° C. and treated dropwise with a solution of 4'-chlorophenethyl alcohol (9 g, 57.5 mmol) in diethyl ether (100 mL) and stirred 2 days. The resulting pyridine hydrochloride is collected by filtration and the filtrate is concentrated under vacuum to an oil. A solution of the oil in dichloromethane (150 mL) is stirred 10 days with iodine (14.72 g, 58 mmol) and then the reaction mixture is washed successively with 5% sodium hydroxide solution, 5% sodium bisulfite solution, and then saturated sodium chloride solution. The dried (MgSO4) organic layer is concentrated in vacuo to provide 17.1 g of a pale yellow oil whose proton nuclear magnetic resonance (PMR) spectrum is consistent with its structure.